4-Fluoro-4-(3-fluoro-5-methylphenyl)piperidine hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular formula of “4-Fluoro-4-(3-fluoro-5-methylphenyl)piperidine hydrochloride” is C12H16ClF2N . The InChI code is 1S/C12H15F2N.ClH/c1-9-6-10(8-11(13)7-9)12(14)2-4-15-5-3-12;/h6-8,15H,2-5H2,1H3;1H .Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 247.72 . It is a powder and should be stored at 4 degrees Celsius .Scientific Research Applications
Organic Synthesis
Research in organic synthesis has explored the development of practical synthesis methods for related fluorinated compounds. For instance, Qiu et al. (2009) developed a practical pilot-scale method for the preparation of 2-fluoro-4-bromobiphenyl, a key intermediate for the manufacture of flurbiprofen, a non-steroidal anti-inflammatory and analgesic material. Their work addresses the challenges of using toxic and volatile chemicals in the synthesis process, proposing a safer and more efficient approach Qiu, Gu, Zhang, & Xu, 2009.
Medicinal Chemistry
In medicinal chemistry, derivatives of the compound have been investigated for their potential as ligands for D2-like receptors, which are targets for antipsychotic agents. Sikazwe et al. (2009) explored the contributions of key pharmacophoric groups to the potency and selectivity of synthesized agents at D2-like receptors, underscoring the structural basis for their activity Sikazwe, Nkansah, Altundas, Zhu, Roth, Setola, & Ablordeppey, 2009.
Molecular Imaging
Fluorophores, including those derived from fluorinated compounds, are essential for in vivo cancer diagnosis. Alford et al. (2009) conducted a literature review on the toxicity of widely used fluorophores in molecular imaging, indicating their potential utility for real-time cancer detection while highlighting the need for thorough investigation to ensure their safety for patient administration Alford, Simpson, Duberman, Hill, Ogawa, Regino, Kobayashi, & Choyke, 2009.
Safety and Hazards
properties
IUPAC Name |
4-fluoro-4-(3-fluoro-5-methylphenyl)piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15F2N.ClH/c1-9-6-10(8-11(13)7-9)12(14)2-4-15-5-3-12;/h6-8,15H,2-5H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YTKQFNZVTBBKCV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)F)C2(CCNCC2)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClF2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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